Cas no 86293-53-0 (2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-)

2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)- structure
86293-53-0 structure
Product Name:2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-
CAS No:86293-53-0
MF:C15H11ClO2
MW:258.699643373489
CID:733020
PubChem ID:244230
Update Time:2025-04-19

2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(4-chlorophenyl)-3-(4-hydroxyphenyl)-
    • (E)-1-(4-chlorophenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
    • Inchi: 1S/C15H11ClO2/c16-13-6-4-12(5-7-13)15(18)10-3-11-1-8-14(17)9-2-11/h1-10,17H
    • InChI Key: JQKBSQAFXLEIII-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C=CC1C=CC(=CC=1)O)=O

Computed Properties

  • Exact Mass: 258.045
  • Monoisotopic Mass: 258.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.292
  • Boiling Point: 433.8°Cat760mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.659
  • PSA: 37.30000
  • LogP: 3.94170
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